Cas no 888469-12-3 (3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide)

3-Butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide is a synthetic organic compound featuring a benzofuran core substituted with a butanamido group at the 3-position and a carboxamide linkage to a 3,4-dimethoxyphenyl moiety. This structure confers potential utility in medicinal chemistry and pharmacological research, particularly as a scaffold for targeting specific biological pathways. The dimethoxyphenyl group may enhance binding affinity to certain receptors, while the benzofuran backbone offers stability and modularity for further derivatization. Its well-defined synthetic route and purity make it suitable for exploratory studies in drug discovery, enzyme inhibition, or structure-activity relationship investigations. The compound's balanced lipophilicity and steric profile suggest favorable pharmacokinetic properties for preclinical evaluation.

3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide structure

888469-12-3 structure

Product name:3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide

CAS No:888469-12-3

MF:C₂₁H₂₂N₂O₅

MW:382.409785747528

CID:6158970

PubChem ID:7501987

3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
- 888469-12-3
- 3-butyramido-N-(3,4-dimethoxyphenyl)benzofuran-2-carboxamide
- F1883-1219
- 3-(butanoylamino)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
- AKOS024617320
- AB00677292-01
- Inchi： 1S/C21H22N2O5/c1-4-7-18(24)23-19-14-8-5-6-9-15(14)28-20(19)21(25)22-13-10-11-16(26-2)17(12-13)27-3/h5-6,8-12H,4,7H2,1-3H3,(H,22,25)(H,23,24)
- InChI Key： BHWGYQNIUAJBQR-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC(=C(C=1)OC)OC)=O)NC(CCC)=O

Computed Properties

Exact Mass: 382.15287181g/mol
Monoisotopic Mass: 382.15287181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 543
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.8Å²
XLogP3: 4

3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1883-1219-4mg	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1883-1219-30mg	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	30mg	$119.0	2023-05-17
Life Chemicals	F1883-1219-20mg	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	20mg	$99.0	2023-05-17
Life Chemicals	F1883-1219-15mg	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	15mg	$89.0	2023-05-17
Life Chemicals	F1883-1219-2μmol	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1883-1219-3mg	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1883-1219-100mg	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	100mg	$248.0	2023-05-17
Life Chemicals	F1883-1219-1mg	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1883-1219-25mg	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	25mg	$109.0	2023-05-17
Life Chemicals	F1883-1219-10μmol	3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide	888469-12-3	90%+	10μl	$69.0	2023-05-17

3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide Related Literature

1. Characterization of dandelion species using 1H NMR- and GC-MS-based metabolite profiling

Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
2. Bridge-substituted calix[4]arenes: syntheses, conformations and application†

Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
3. C8N12O10: a promising energetic compound with excellent detonation performance and desirable sensitivity†

Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
4. Characteristics of Extended-Spectrum β-Lactamase-Producing Escherichia coli Derived from Food and Humans in Northern Xinjiang, China.

YushuangWu,ShudiHuang,DonglaiZhang,HuaJi,YongqingNi,XuelingZhang,JuanDong,BaokunLi
5. C–H functionalization reactions enabled by hydrogen atom transfer to carbon-centered radicals

Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993

Additional information on 3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide

Research Briefing on 3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS: 888469-12-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS: 888469-12-3) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, focusing on its chemical properties, biological activities, and potential pharmacological applications.

The compound, with the systematic name 3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide, belongs to the benzofuran class of heterocyclic compounds. Benzofuran derivatives have garnered significant attention in drug discovery due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the butanamido and dimethoxyphenyl substituents in this particular compound suggests potential interactions with biological targets, making it a subject of interest for further investigation.

Recent studies have employed a combination of in vitro and in silico approaches to elucidate the pharmacological profile of 3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide. Molecular docking simulations have revealed its affinity for specific protein targets, such as kinases and G-protein-coupled receptors, which are implicated in various disease pathways. Additionally, in vitro assays have demonstrated its efficacy in inhibiting cell proliferation in certain cancer cell lines, suggesting its potential as an anticancer agent.

One of the key findings from the latest research is the compound's ability to modulate oxidative stress pathways. Studies have shown that 3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide exhibits antioxidant properties, which could be beneficial in the treatment of neurodegenerative diseases and other conditions associated with oxidative damage. Furthermore, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated, indicating favorable bioavailability and stability.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, toxicity, and specificity need to be addressed through further optimization and preclinical studies. Future research directions may include structural modifications to enhance its pharmacological profile and the exploration of its potential in combination therapies.

In conclusion, 3-butanamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS: 888469-12-3) represents a valuable candidate for drug development, with its multifaceted biological activities and potential therapeutic applications. Continued research efforts are essential to fully unlock its clinical potential and translate these findings into effective treatments for various diseases.